Cas no 52850-15-4 (2-[4-(3-methoxyphenyl)piperazin-1-yl]-N,N-diphenylacetamide)

2-[4-(3-methoxyphenyl)piperazin-1-yl]-N,N-diphenylacetamide structure
52850-15-4 structure
Product Name:2-[4-(3-methoxyphenyl)piperazin-1-yl]-N,N-diphenylacetamide
CAS No:52850-15-4
MF:C25H27N3O2
MW:401.500786066055
CID:1578993
PubChem ID:3040740
Update Time:2025-04-21

2-[4-(3-methoxyphenyl)piperazin-1-yl]-N,N-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(3-methoxyphenyl)piperazin-1-yl]-N,N-diphenylacetamide
    • 52850-15-4
    • 5-23-02-00305 (Beilstein Handbook Reference)
    • BRN 0852237
    • CHEMBL1916365
    • DTXSID00200881
    • 1-Piperazineacetamide, N,N-diphenyl-4-(m-methoxyphenyl)-
    • N,N-Diphenyl-4-(m-methoxyphenyl)-1-piperazineacetamide
    • Inchi: 1S/C25H27N3O2/c1-30-24-14-8-13-23(19-24)27-17-15-26(16-18-27)20-25(29)28(21-9-4-2-5-10-21)22-11-6-3-7-12-22/h2-14,19H,15-18,20H2,1H3
    • InChI Key: OJIQYADBXSQJER-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCN(C2C=CC=C(C=2)OC)CC1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 401.21051
  • Monoisotopic Mass: 401.210327
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36
  • XLogP3: 4.5

Experimental Properties

  • Density: 1.179
  • Boiling Point: 629.2°C at 760 mmHg
  • Flash Point: 334.3°C
  • Refractive Index: 1.62
  • PSA: 36.02
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